Cas no 40831-70-7 (1,2-Diazecine)

• Product Name: 1,2-Diazecine
• CAS No: 40831-70-7
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 2667833
• Update Time: 2023-08-06

1,2-Diazecine Chemical and Physical Properties

Names and Identifiers

• 1,2-Diazecine
• diazecine

• Inchi： 1S/C8H8N2/c1-2-4-6-8-10-9-7-5-3-1/h1-8H/b2-1+,3-1-,4-2+,5-3-,6-4-,7-5-,8-6-,9-7+,10-8-,10-9+
• InChI Key： KWPSCKRLYQXIPA-VYHGHOAMSA-N
• SMILES： N1C=CC=CC=CC=CN=1 |c:1,5,7,t:3,9|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 63.7
• XLogP3: 0.6
• Topological Polar Surface Area: 25.8